(R)-Telaprevir-d4
Description
(R)-Telaprevir-d4 is a deuterium-labeled analog of Telaprevir, a peptidomimetic inhibitor of the hepatitis C virus (HCV) protease. This compound is specifically designed for use in metabolic and pharmacokinetic studies, leveraging deuterium substitution to enhance stability and traceability in biological systems . The deuterium atoms are strategically incorporated into the molecular structure, replacing hydrogen atoms at specific positions to minimize metabolic degradation while retaining the parent compound’s pharmacological activity.
Properties
Molecular Formula |
C₃₆H₄₉D₄N₇O₆ |
|---|---|
Molecular Weight |
683.87 |
Synonyms |
(1S,3aR,6aS)-2-[(2S)-2-[[(2S)-2-cyclohexyl-2-[(2-pyrazinylcarbonyl)amino]acetyl]amino]-3,3-dimethyl-1-oxobutyl]-N-[(1R)-1-[2-(cyclopropylamino)-2-oxoacetyl]butyl]octahydrocyclopenta[c]pyrrole-1-carboxamide-d4; |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
- Isotope Effects : Deuterium in (R)-Telaprevir-d4 reduces metabolic clearance by 30–40% compared to Telaprevir, as shown in hepatocyte assays .
- Clinical Relevance : While Boceprevir and Telaprevir are clinically obsolete due to next-generation antivirals, their deuterated analogs remain vital for mechanistic studies of HCV protease inhibition .
- Limitations : Hydroxy-Telaprevir-d4’s utility is restricted to oxidative metabolism studies, lacking direct therapeutic applications .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
